Cas no 2138037-85-9 (3-ethyl-4-fluoro-1-phenyl-1H-pyrazol-5-amine)

• Product Name: 3-ethyl-4-fluoro-1-phenyl-1H-pyrazol-5-amine
• CAS No: 2138037-85-9
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• CID: 5891015
• PubChem ID: 165492367
• Update Time: 2025-10-30

3-ethyl-4-fluoro-1-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-4-fluoro-1-phenyl-1H-pyrazol-5-amine
• 2138037-85-9
• EN300-1149424

• Inchi： 1S/C11H12FN3/c1-2-9-10(12)11(13)15(14-9)8-6-4-3-5-7-8/h3-7H,2,13H2,1H3
• InChI Key： SGXSVIHISGUIEG-UHFFFAOYSA-N
• SMILES： FC1=C(N)N(C2C=CC=CC=2)N=C1CC

Computed Properties

• Exact Mass: 205.10152556g/mol
• Monoisotopic Mass: 205.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-ethyl-4-fluoro-1-phenyl-1H-pyrazol-5-amine

Comprehensive Overview of 3-ethyl-4-fluoro-1-phenyl-1H-pyrazol-5-amine (CAS No. 2138037-85-9)

3-ethyl-4-fluoro-1-phenyl-1H-pyrazol-5-amine, with the CAS number 2138037-85-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both ethyl and fluoro substituents in its structure enhances its potential for applications in drug discovery and material science. Researchers are particularly interested in its amine functionality, which makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated pyrazole derivatives has surged due to their unique properties, such as improved metabolic stability and bioavailability. 3-ethyl-4-fluoro-1-phenyl-1H-pyrazol-5-amine is no exception, as its fluoro group contributes to its lipophilicity, a critical factor in drug design. This compound is often explored in the context of central nervous system (CNS) drug development, where fluorinated compounds are known to cross the blood-brain barrier more efficiently. Additionally, its phenyl ring provides a platform for further structural modifications, making it a valuable scaffold for medicinal chemistry.

The synthesis of 3-ethyl-4-fluoro-1-phenyl-1H-pyrazol-5-amine typically involves multi-step reactions, including cyclization and fluorination processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These methods align with the growing trend of green chemistry, which emphasizes reducing waste and energy consumption. As sustainability becomes a priority in chemical manufacturing, the development of efficient synthetic routes for compounds like 2138037-85-9 is gaining traction.

From an industrial perspective, 3-ethyl-4-fluoro-1-phenyl-1H-pyrazol-5-amine is also relevant in the agrochemical sector. Fluorinated pyrazoles are frequently used as building blocks for pesticides and herbicides, owing to their ability to enhance the efficacy of these products. The compound's amine group allows for further functionalization, enabling the creation of targeted agrochemicals with reduced environmental impact. This aligns with the global push toward sustainable agriculture and the reduction of harmful chemical residues in food production.

Another area of interest is the potential application of 3-ethyl-4-fluoro-1-phenyl-1H-pyrazol-5-amine in material science. Fluorinated compounds are known for their thermal and chemical stability, making them suitable for high-performance materials. Researchers are investigating its use in polymeric materials and coatings, where its unique properties could improve durability and resistance to degradation. This versatility underscores the compound's value beyond traditional pharmaceutical and agrochemical uses.

In conclusion, 3-ethyl-4-fluoro-1-phenyl-1H-pyrazol-5-amine (CAS No. 2138037-85-9) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and material science. Its structural features, including the fluoro and amine groups, make it a promising candidate for further research and development. As industries continue to prioritize sustainability and efficiency, this compound is poised to play a pivotal role in advancing scientific and technological innovations.